Cas no 913835-87-7 ((3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid)

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid structure
913835-87-7 structure
Product Name:(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
CAS No:913835-87-7
MF:C8H8BBrO4
MW:258.861721992493
MDL:MFCD08689544
CID:802847
PubChem ID:44119365
Update Time:2024-10-26

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
    • 3-Bromo-5-(methoxycarbonyl)benzeneboronic acid
    • (3-bromo-5-methoxycarbonylphenyl)boronic acid
    • 3-Bromo-5-(methoxycarbonyl)phenylboronic acid
    • Benzoicacid, 3-borono-5-bromo-, 1-methyl ester (9CI)
    • Methyl 3-borono-5-bromobenzoate
    • BS-24816
    • 3-BROMO-5-(METHOXYCARBONYL)BENZENEBORONIC ACID 96
    • AKOS015833641
    • 913835-87-7
    • (3-Bromo-5-(methoxycarbonyl)phenyl)boronicacid
    • CS-0176098
    • AB48266
    • MFCD08689544
    • DB-366181
    • D71527
    • SY346819
    • DTXSID40657173
    • [3-Bromo-5-(methoxycarbonyl)phenyl]boronic acid
    • EN300-7379776
    • MDL： MFCD08689544
    • Inchi： 1S/C8H8BBrO4/c1-14-8(11)5-2-6(9(12)13)4-7(10)3-5/h2-4,12-13H,1H3
    • InChI Key： CJSWOALHLRQFNX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(B(O)O)C=C(Br)C=1)OC

Computed Properties

  • Exact Mass: 257.97000
  • Monoisotopic Mass: 257.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 166-168
  • Boiling Point: 410.9±55.0 °C at 760 mmHg
  • Flash Point: 202.3±31.5 °C
  • Refractive Index: 1.582
  • PSA: 66.76000
  • LogP: -0.08450
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Security Information

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117373-5g
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
 913835-87-7 96%
5g
 $308.00 2023-08-31
Alichem
A019117373-10g
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
 913835-87-7 96%
10g
 $522.17 2023-08-31
Alichem
A019117373-25g
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
 913835-87-7 96%
25g
 $958.93 2023-08-31
Chemenu
CM135974-1g
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
 913835-87-7 97%
1g
 $90 2021-08-05
Chemenu
CM135974-5g
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
 913835-87-7 97%
5g
 $332 2021-08-05
Chemenu
CM135974-10g
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
 913835-87-7 97%
10g
 $528 2021-08-05
TRC
B415578-50mg
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic Acid
 913835-87-7
50mg
 $ 50.00 2022-06-07
TRC
B415578-100mg
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic Acid
 913835-87-7
100mg
 $ 65.00 2022-06-07
TRC
B415578-500mg
(3-Bromo-5-(methoxycarbonyl)phenyl)boronic Acid
 913835-87-7
500mg
 $ 135.00 2022-06-07
Apollo Scientific
OR3434-1g
3-Bromo-5-(methoxycarbonyl)benzeneboronic acid
 913835-87-7 97+%
1g
 £50.00 2025-02-19

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Production Method

Production Method 1

913835-73-1 913835-73-1
913835-87-7 913835-87-7
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  rt; 20 h, reflux
Reference
Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic Acid Analogues Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors
Kayser, Silke; et al, ACS Chemical Neuroscience, 2020, 11(5), 674-701

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Raw materials

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Preparation Products

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Related Literature

Related Categories

913835-87-7 ((3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司